molecular formula H10K2MoO9 B1676706 Molybdic acid, dipotassium salt, pentahydrate CAS No. 7790-55-8

Molybdic acid, dipotassium salt, pentahydrate

Cat. No.: B1676706
CAS No.: 7790-55-8
M. Wt: 328.2 g/mol
InChI Key: VRFHDWVCNUDCLM-UHFFFAOYSA-N
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Description

Molybdic acid, dipotassium salt, pentahydrate is a bioactive chemical.

Properties

CAS No.

7790-55-8

Molecular Formula

H10K2MoO9

Molecular Weight

328.2 g/mol

IUPAC Name

dipotassium;dioxido(dioxo)molybdenum;pentahydrate

InChI

InChI=1S/2K.Mo.5H2O.4O/h;;;5*1H2;;;;/q2*+1;;;;;;;;;2*-1

InChI Key

VRFHDWVCNUDCLM-UHFFFAOYSA-N

SMILES

O.O.O.O.O.[O-][Mo](=O)(=O)[O-].[K+].[K+]

Canonical SMILES

O.O.O.O.O.[O-][Mo](=O)(=O)[O-].[K+].[K+]

Appearance

Solid powder

7790-55-8

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Synonyms

Molybdic acid, dipotassium salt, pentahydrate

Origin of Product

United States

Synthesis routes and methods

Procedure details

Solid Potassium Molybdate (K2MoO4) may be prepared by dissolving MoO3 in a basic aqueous solution of potassium hydroxide (KOH) and crystallizing the filtered product to yield potassium molybdate pentahydrate (K2MoO4.5H2O). The anhydrous salt may be prepared by heating to a sufficient temperature to liberate the water.
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